Cas no 1368656-74-9 (2-Chloro-1-(isocyanatomethyl)-4-methoxybenzene)

• Product Name: 2-Chloro-1-(isocyanatomethyl)-4-methoxybenzene
• CAS No: 1368656-74-9
• MF: C₉H₈ClNO₂
• MW: 197.618321418762
• CID: 5791961
• PubChem ID: 82282082
• Update Time: 2025-06-12

2-Chloro-1-(isocyanatomethyl)-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• EN300-1982332
• 2-chloro-1-(isocyanatomethyl)-4-methoxybenzene
• 1368656-74-9
• 2-Chloro-1-(isocyanatomethyl)-4-methoxybenzene

• Inchi： 1S/C9H8ClNO2/c1-13-8-3-2-7(5-11-6-12)9(10)4-8/h2-4H,5H2,1H3
• InChI Key： NMTLZIPEALVERP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN=C=O)OC

Computed Properties

• Exact Mass: 197.0243562g/mol
• Monoisotopic Mass: 197.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-Chloro-1-(isocyanatomethyl)-4-methoxybenzene

Comprehensive Overview of 2-Chloro-1-(isocyanatomethyl)-4-methoxybenzene (CAS No. 1368656-74-9)

2-Chloro-1-(isocyanatomethyl)-4-methoxybenzene (CAS No. 1368656-74-9) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro substituent, an isocyanato functional group, and a methoxy moiety, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its role in developing novel bioactive molecules, particularly in the context of drug discovery and crop protection.

The growing demand for high-purity chemical intermediates like 2-Chloro-1-(isocyanatomethyl)-4-methoxybenzene reflects broader trends in the chemical industry. With increasing interest in sustainable synthesis and green chemistry, this compound is often discussed in forums focusing on eco-friendly reagents and low-waste processes. Its applications in peptide coupling and polymer modification further highlight its versatility, aligning with the rise of bioconjugation techniques and smart materials.

From a technical perspective, the stability and reactivity of CAS No. 1368656-74-9 are critical for its performance in multistep organic synthesis. Analytical methods such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity, a topic frequently queried by quality control specialists. The compound’s compatibility with catalyzed reactions and microwave-assisted synthesis also makes it relevant to cutting-edge research in process optimization.

In the context of market trends, 2-Chloro-1-(isocyanatomethyl)-4-methoxybenzene is part of a larger conversation about custom synthesis and scalable production. Companies seeking tailored chemical solutions often explore derivatives of this compound for proprietary applications. Additionally, its role in high-throughput screening libraries underscores its importance in precision medicine and biomarker development, areas gaining traction in academic and industrial R&D.

Safety and handling protocols for CAS No. 1368656-74-9 are another focal point for users. While not classified as hazardous under standard regulations, proper storage conditions (e.g., anhydrous environments and temperature control) are frequently discussed to maintain its integrity. This aligns with broader industry shifts toward responsible chemical management and laboratory best practices.

Looking ahead, the compound’s potential in catalysis and material science continues to attract attention. Innovations in heterocyclic chemistry and functional group transformations often leverage its reactivity, making it a staple in journals covering advanced synthetic methodologies. As the scientific community prioritizes efficiency and selectivity, 2-Chloro-1-(isocyanatomethyl)-4-methoxybenzene remains a key player in bridging theoretical research with industrial applications.